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Compound of Interest

Compound Name: CAY10657

Cat. No.: B129948

Essential Safety and Handling Guide for
CAY10657

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling CAY10657. The following procedural
guidance is designed to ensure the safe handling, use, and disposal of this compound,
fostering a secure laboratory environment.

Personal Protective Equipment (PPE)

When handling CAY10657, it is crucial to use appropriate personal protective equipment to
prevent exposure. The following table summarizes the recommended PPE.
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Body Part Recommended Protection Specifications

Nitrile or neoprene gloves are
recommended. Ensure gloves

are inspected for integrity

Hands Chemical-resistant gloves
before use and changed
regularly or immediately after
contamination.
Eyes Safety glasses with side Goggles should be worn when
shields or goggles there is a risk of splashing.

A fully buttoned lab coat
should be worn to protect skin
) and clothing. For larger
Laboratory coat or chemical- - o
Body ] guantities or when splashing is
resistant apron _ _ _
likely, a chemical-resistant
apron over the lab coat is

advised.

A fume hood is recommended,
Resnirat Use in a well-ventilated area or  especially when handling the
espiratory . _— . . .
with local exhaust ventilation solid form to avoid inhalation of

dust particles.

Operational Plan for Safe Handling

1. Preparation and Engineering Controls:
» Before handling, ensure that a safety shower and eyewash station are readily accessible.

o Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation exposure.

» Clear the workspace of any unnecessary items to prevent contamination and facilitate
cleanup in case of a spill.

2. Handling the Compound:
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e Avoid direct contact with the skin, eyes, and clothing.

e Do not eat, drink, or smoke in the area where CAY10657 is handled.

e When weighing or transferring the solid compound, do so carefully to avoid creating dust.
» For creating solutions, add the solid to the solvent slowly to prevent splashing.

3. In Case of Exposure:

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek medical attention.

« Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.

¢ Ingestion: Do NOT induce vomiting. Wash out mouth with water and give plenty of water to
drink. Seek immediate medical attention.

Disposal Plan

Proper disposal of CAY10657 and its containers is essential to prevent environmental
contamination and ensure compliance with regulations.

1. Waste Segregation:

 All disposable materials contaminated with CAY10657, such as gloves, pipette tips, and
paper towels, should be collected in a dedicated, clearly labeled hazardous waste container.

e Unused or unwanted CAY10657 and its solutions should be collected in a separate, sealed,
and labeled hazardous waste container.

2. Container Labeling:
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» All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name "CAY10657."

3. Storage of Waste:

» Store hazardous waste containers in a designated, secure area away from incompatible
materials.

o Keep waste containers closed except when adding waste.
4. Final Disposal:

» Dispose of all hazardous waste through your institution's Environmental Health and Safety
(EHS) office or a licensed chemical waste disposal company.

e Do not dispose of CAY10657 down the drain or in the regular trash.[1]

Signaling Pathway of CAY10657

CAY10657 is an inhibitor of the NF-kB (Nuclear Factor kappa-light-chain-enhancer of activated
B cells) signaling pathway.[2] This pathway is a central regulator of inflammation, immune
responses, cell proliferation, and survival. The diagram below illustrates the mechanism of
action of CAY10657.
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Caption: CAY10657 inhibits the NF-kB signaling pathway by targeting the IKK complex.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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